(E)-1-methyl-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-methyl-N-(6-methylsulfonyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pyrazole-3-carboxamide
• InChI: InChI=1S/C16H14N4O3S2/c1-4-9-20-12-6-5-11(25(3,22)23)10-14(12)24-16(20)18-15(21)13-7-8-17-19(13)2/h1,5-8,10H,9H2,2-3H3
• InChI Key: WUDOQYXBOCOCEW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)C)CC#C
• Molecular Formula: C16H14N4O3S2
• Molecular Weight: 374.4 g/mol
• CAS No.: 1173371-28-2

Description

(E)-1-methyl-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-5-carboxamide is a heterocyclic compound featuring a benzo[d]thiazole core substituted with a methylsulfonyl group at position 6 and a propargyl (prop-2-yn-1-yl) moiety at position 2. The (E)-configured imine linkage connects the benzo[d]thiazole scaffold to a 1-methylpyrazole-5-carboxamide group.

Biological Activity

(E)-1-methyl-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-5-carboxamide, a compound with potential therapeutic applications, has garnered interest due to its biological activity, particularly in the context of anti-inflammatory and anticancer properties. This article reviews its synthesis, biological evaluations, and mechanisms of action based on diverse research findings.

The compound has the following chemical characteristics:

• Molecular Formula : C16H14N4O3S2
• Molecular Weight : 374.43 g/mol
• CAS Number : 1173323-68-6

Biological Activity Overview

Research indicates that this compound exhibits significant biological activities, particularly in the inhibition of cyclooxygenase enzymes (COX-I and COX-II), which are crucial in inflammatory processes.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
COX Inhibition	Moderate to strong inhibition of COX-II with IC50 values ranging from 0.52 to 22.25 μM.
Anti-inflammatory	Exhibits significant reduction in inflammatory markers such as IL-6 and TNF-α.
Anticancer	Inhibits proliferation of various cancer cell lines (e.g., A431, A549).

COX Inhibition

The compound has been shown to selectively inhibit COX-II over COX-I, which is beneficial for reducing inflammation without the ulcerogenic side effects commonly associated with non-selective NSAIDs. For instance, certain derivatives demonstrated an IC50 value of 0.52 μM against COX-II, indicating a higher potency compared to standard drugs like Celecoxib (IC50 = 0.78 μM) .

Anti-inflammatory Effects

In vitro studies have confirmed that the compound significantly reduces the levels of pro-inflammatory cytokines such as IL-6 and TNF-α. This suggests a potential role in managing chronic inflammatory conditions .

Anticancer Activity

Recent investigations revealed that the compound inhibits cancer cell proliferation through apoptosis and cell cycle arrest mechanisms. For example, at concentrations of 1, 2, and 4 μM, it showed similar effects to established anticancer agents . The underlying mechanism may involve modulation of signaling pathways associated with cell survival and proliferation.

Case Studies

• Study on COX Inhibition : A series of pyrazole derivatives were synthesized and evaluated for their COX inhibitory activities. Among these, compounds exhibiting structural similarities to (E)-1-methyl-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-5-carboxamide showed enhanced selectivity towards COX-II with minimal side effects .
• Anticancer Evaluation : In a study involving benzothiazole derivatives, it was found that compounds similar to (E)-1-methyl-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1H-pyrazole-5-carboxamide significantly inhibited the growth of A431 and A549 cancer cells through apoptotic pathways .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Benzo[d]thiazole	6-methylsulfonyl, 3-propargyl, pyrazole-carboxamide	Not fully characterized (predicted: kinase inhibition)	—
(E)-4-(2-Chlorobenzylideneamino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione	1,2,4-Triazole	2-chlorophenyl, thioketone	Antimicrobial, hydrogen-bonded supramolecular assembly
5-(Substituted phenyl)-N-methyl-3-(5-methyl-3-(4-nitrophenyl)isoxazol-4-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide	Pyrazole	Isoxazole, carbothioamide	Anticancer (EGFR inhibition), antimicrobial

Key Observations:

• Heterocyclic Core Influence : The benzo[d]thiazole in the target compound may offer improved metabolic stability compared to triazole or pyrazole cores in analogues .
• The methylsulfonyl group enhances solubility, addressing a common limitation of hydrophobic analogues .